[S(R)]-N-[(S)-[3,5-Di-tert-butyl-4-methoxyphenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide [S(R)]-N-[(S)-[3,5-Di-tert-butyl-4-methoxyphenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide
Brand Name: Vulcanchem
CAS No.: 2565792-28-9
VCID: VC11648591
InChI: InChI=1S/C47H56NO3PS/c1-44(2,3)37-29-31(30-38(42(37)50-12)45(4,5)6)40(48-53(49)46(7,8)9)34-25-19-26-35-41(34)51-43-36(47(35,10)11)27-20-28-39(43)52(32-21-15-13-16-22-32)33-23-17-14-18-24-33/h13-30,40,48H,1-12H3/t40-,53+/m0/s1
SMILES: CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)C(C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)NS(=O)C(C)(C)C)C
Molecular Formula: C47H56NO3PS
Molecular Weight: 746.0 g/mol

[S(R)]-N-[(S)-[3,5-Di-tert-butyl-4-methoxyphenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide

CAS No.: 2565792-28-9

Cat. No.: VC11648591

Molecular Formula: C47H56NO3PS

Molecular Weight: 746.0 g/mol

* For research use only. Not for human or veterinary use.

[S(R)]-N-[(S)-[3,5-Di-tert-butyl-4-methoxyphenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide - 2565792-28-9

Specification

CAS No. 2565792-28-9
Molecular Formula C47H56NO3PS
Molecular Weight 746.0 g/mol
IUPAC Name (R)-N-[(S)-(3,5-ditert-butyl-4-methoxyphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide
Standard InChI InChI=1S/C47H56NO3PS/c1-44(2,3)37-29-31(30-38(42(37)50-12)45(4,5)6)40(48-53(49)46(7,8)9)34-25-19-26-35-41(34)51-43-36(47(35,10)11)27-20-28-39(43)52(32-21-15-13-16-22-32)33-23-17-14-18-24-33/h13-30,40,48H,1-12H3/t40-,53+/m0/s1
Standard InChI Key BCSWMDYGGCPTPC-FAMOVDSYSA-N
Isomeric SMILES CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)[C@H](C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)N[S@](=O)C(C)(C)C)C
SMILES CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)C(C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)NS(=O)C(C)(C)C)C
Canonical SMILES CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)C(C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)NS(=O)C(C)(C)C)C

Introduction

The compound “[S(R)]-N-[(S)-[3,5-Di-tert-butyl-4-methoxyphenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide” is a highly specialized organophosphorus compound with potential applications in asymmetric synthesis and catalysis. This molecule features a complex structure integrating sulfinamide, phosphine, and bulky tert-butyl groups, which contribute to its stereochemical properties and reactivity.

Molecular Characteristics

PropertyDetails
Molecular FormulaC34H56NO2PSC_{34}H_{56}NO_2PS
Molecular Weight573.9 g/mol
IUPAC Name(R)-N-[( S)-(3,5-di-tert-butyl-4-methoxyphenyl)-(2-di-tert-butylphosphanylphenyl)methyl]-2-methylpropane-2-sulfinamide
Synonyms(R)-N-((S)-(3,5-Di-tert-butyl-4-methoxyphenyl)(2-(di-tert-butylphosphanyl)phenyl)methyl)-2-methylpropane-2-sulfinamide
StructureContains a xanthene backbone with a phosphine group and sulfinamide functionality.

Structural Features

The compound's structure is defined by:

  • Sulfinamide Group: Provides chirality and reactivity for asymmetric synthesis.

  • Phosphine Group: A diphenylphosphino moiety that enhances catalytic activity in organometallic reactions.

  • Bulky Substituents: The tert-butyl groups on the phenol ring increase steric hindrance, improving selectivity in catalytic processes.

Applications

This compound is primarily utilized in:

  • Asymmetric Catalysis:

    • Used as a ligand in transition-metal catalyzed reactions.

    • Facilitates enantioselective transformations due to its chiral centers.

  • Synthetic Chemistry:

    • A building block for creating complex molecules with specific stereochemistry.

  • Pharmaceutical Research:

    • Potential applications in designing enantiopure drugs.

Synthesis

The synthesis of this compound involves:

  • Starting with a xanthene backbone functionalized with diphenylphosphine.

  • Introducing the sulfinamide group via sulfonation and subsequent amination.

  • Attaching the bulky tert-butyl and methoxyphenyl groups to enhance steric and electronic properties.

Research Insights

Studies on this compound have demonstrated its utility in:

  • High enantioselectivity when used as a ligand in hydrogenation reactions.

  • Stability under reaction conditions due to the steric protection provided by bulky substituents.

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